Cas no 13309-10-9 (4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide)

• Product Name: 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide
• CAS No: 13309-10-9
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 5331966
• Update Time: 2025-04-23

4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide Chemical and Physical Properties

Names and Identifiers

• 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide

• Inchi： 1S/C16H14N2O2/c1-12(19)18-14-8-5-13(6-9-14)7-10-16(20)15-4-2-3-11-17-15/h2-11H,1H3,(H,18,19)
• InChI Key： NMHVHNWWNOROER-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C=CC(=O)C2=NC=CC=C2)C=C1)(=O)C

Additional information on 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide

4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide (CAS 13309-10-9): A Comprehensive Overview of Properties and Applications

The chemical compound 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide (CAS 13309-10-9) represents an important intermediate in modern organic synthesis. This pyridine-containing acetanilide derivative has gained significant attention in pharmaceutical research and material science due to its unique molecular structure combining both pyridyl and acetanilide moieties.

Recent searches in scientific databases show growing interest in 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide synthesis and its potential applications in drug development. The compound's molecular formula C16H14N2O2 and molecular weight 266.30 g/mol make it particularly interesting for researchers exploring heterocyclic compound applications and pharmaceutical intermediates.

The 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide structure features several notable characteristics: the presence of a pyridine ring contributes to its potential biological activity, while the propenyl bridge offers flexibility for further chemical modifications. This structural combination has led to investigations into its potential as a building block for more complex molecules in medicinal chemistry.

In the context of current research trends, CAS 13309-10-9 has been studied for its potential role in developing novel therapeutic agents. While not a drug itself, its structural features make it valuable for creating targeted molecular probes and pharmacological tools. Researchers are particularly interested in how modifications to the 3-oxo-1-propenyl moiety might influence biological activity.

The synthesis of 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide typically involves condensation reactions between appropriate pyridine derivatives and acetanilide precursors. Current optimization efforts focus on improving yield and purity while reducing environmental impact - a hot topic in green chemistry discussions. Recent publications highlight novel catalytic approaches that could make production of this N-containing aromatic compound more sustainable.

From a commercial perspective, demand for high-purity 13309-10-9 has been steadily increasing among research institutions and specialty chemical suppliers. The compound's role as a potential precursor for fluorescent markers and molecular sensors has expanded its market potential beyond traditional pharmaceutical applications.

Analytical characterization of 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's identity and purity, especially when used in sensitive applications like biological studies or material science research.

Storage and handling recommendations for CAS 13309-10-9 follow standard protocols for organic compounds of similar nature. Proper conditions include protection from moisture and extreme temperatures, with many suppliers offering the material in amber glass containers to ensure stability during transportation and storage.

Future research directions for this compound may explore its potential in emerging fields like molecular electronics or as a component in advanced functional materials. The conjugated system present in its structure suggests possible applications in organic semiconductors or photonic devices, aligning with current interests in sustainable electronics.

For researchers considering working with 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide, recent literature reviews provide valuable insights into its reactivity patterns and potential derivatives. The compound's versatility makes it particularly valuable for academic investigations and industrial research programs focused on heterocyclic chemistry applications.

In summary, 4'-(3-oxo-3-(2-pyridyl)-1-propenyl)acetanilide (CAS 13309-10-9) represents an important chemical entity with diverse potential applications. Its unique structural features continue to inspire research across multiple disciplines, from medicinal chemistry to materials science, making it a compound of ongoing scientific and commercial interest.